Cas no 2411254-91-4 (2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide)
2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide
- Z3766267233
-
- Inchi: 1S/C12H11ClN2O3S/c13-7-12(16)15-9-4-5-10-8(6-9)2-1-3-11(10)19(14,17)18/h1-6H,7H2,(H,15,16)(H2,14,17,18)
- InChI Key: NNQVGDMXAZITHA-UHFFFAOYSA-N
- SMILES: ClCC(NC1C=CC2=C(C=CC=C2C=1)S(N)(=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 435
- XLogP3: 1.5
- Topological Polar Surface Area: 97.6
2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575574-0.05g |
2-chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide |
2411254-91-4 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide
Introduction to 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide (CAS No. 2411254-91-4)
2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide, with the CAS number 2411254-91-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in the development of drugs for various therapeutic applications, including anti-inflammatory and anti-cancer treatments.
The molecular structure of 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide is characterized by a naphthalene ring system substituted with a sulfamoyl group and an acetamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide in various biological assays. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide has shown promising results in preclinical studies as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic profile of 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its oral bioavailability and stability in physiological conditions are particularly noteworthy, suggesting its potential for use in oral formulations.
Toxicity studies have revealed that 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide has a favorable safety profile at therapeutic doses. In vitro and in vivo experiments have shown minimal cytotoxicity to normal cells, indicating a high therapeutic index. These findings support its potential for clinical translation and further development as a safe and effective drug candidate.
The synthesis of 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide involves several well-established chemical reactions, including sulfonation, acylation, and chlorination steps. The synthetic route is scalable and can be optimized for large-scale production, which is essential for meeting the demands of preclinical and clinical trials.
In conclusion, 2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide (CAS No. 2411254-91-4) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable lead for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full therapeutic potential, paving the way for future clinical applications.
2411254-91-4 (2-Chloro-N-(5-sulfamoylnaphthalen-2-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)